![molecular formula C9H11BrN2O2 B2809072 Ethyl 2-[(4-bromopyridin-2-yl)amino]acetate CAS No. 1289045-71-1](/img/structure/B2809072.png)
Ethyl 2-[(4-bromopyridin-2-yl)amino]acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Ethyl 2-[(4-bromopyridin-2-yl)amino]acetate is a chemical compound with the CAS Number: 1289045-71-1. Its molecular weight is 259.1 and its IUPAC name is ethyl (4-bromopyridin-2-yl)glycinate . It is typically stored at refrigerated temperatures .
Molecular Structure Analysis
The InChI code for this compound is1S/C9H11BrN2O2/c1-2-14-9(13)6-12-8-5-7(10)3-4-11-8/h3-5H,2,6H2,1H3,(H,11,12)
. This code represents the molecular structure of the compound.
Scientific Research Applications
Synthesis and Reactivity
Ethyl 2-[(4-bromopyridin-2-yl)amino]acetate is involved in the synthesis of complex molecules through various chemical reactions. A study by Asadi et al. (2021) discusses the reactivity of 2-aminopyridine and Meldrum’s acid in the presence of aryl glyoxals or aryl aldehydes to synthesize ethyl 2-(3-aryl imidazo[1,2-a]pyridin-2-yl)acetates and ethyl 3-aryl-3-(pyridin-2-ylamino)propanoates, showcasing its role in the formation of heterocyclic compounds Asadi, Zebarjad, Masoudi, Mehrabi, 2021. This indicates its utility in synthesizing compounds with potential biological activities.
Biological Applications
Research into novel N-arylthiazole-2-amines and Ethyl 2-[aryl(thiazol-2-yl)amino]acetates, as conducted by Babar et al. (2017), highlights the synthesis and evaluation of these compounds for α-glucosidase and β-glucosidase inhibition activities. The study found that most compounds exhibited significant inhibition towards these enzymes, with one compound showing twice the inhibition potency compared to acarbose, a standard drug. This demonstrates the potential of this compound derivatives in developing new treatments for diseases like diabetes Babar, Yar, Tarazi, Duarte, Alshammari, Gilani, Iqbal, Munawwar, Alves, Khan, 2017.
Properties
IUPAC Name |
ethyl 2-[(4-bromopyridin-2-yl)amino]acetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11BrN2O2/c1-2-14-9(13)6-12-8-5-7(10)3-4-11-8/h3-5H,2,6H2,1H3,(H,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JIXXXHLOCUBSFU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CNC1=NC=CC(=C1)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11BrN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.10 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.